Cas no 2227917-74-8 ((2S)-4-5-(4-methylphenyl)furan-2-ylbutan-2-amine)

• Product Name: (2S)-4-5-(4-methylphenyl)furan-2-ylbutan-2-amine
• CAS No: 2227917-74-8
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5810600
• PubChem ID: 165852895
• Update Time: 2025-06-07

(2S)-4-5-(4-methylphenyl)furan-2-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-5-(4-methylphenyl)furan-2-ylbutan-2-amine
• (2S)-4-[5-(4-methylphenyl)furan-2-yl]butan-2-amine
• EN300-1751637
• 2227917-74-8

• Inchi： 1S/C15H19NO/c1-11-3-6-13(7-4-11)15-10-9-14(17-15)8-5-12(2)16/h3-4,6-7,9-10,12H,5,8,16H2,1-2H3/t12-/m0/s1
• InChI Key： CJNIUHZIDVBUSW-LBPRGKRZSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)=CC=C1CC[C@H](C)N

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2Ų

Additional information on (2S)-4-5-(4-methylphenyl)furan-2-ylbutan-2-amine

Compound CAS No. 2227917-74-8: (2S)-4-(5-(4-methylphenyl)furan-2-yl)butan-2-amine

The compound CAS No. 2227917-74-8, also known as (2S)-4-(5-(4-methylphenyl)furan-2-yl)butan-2-amine, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of furan derivatives and chiral amines, making it a subject of interest for researchers exploring stereochemistry and bioactive molecules.

Recent studies have highlighted the importance of furan derivatives in drug discovery, particularly due to their ability to modulate biological pathways and exhibit bioactivity against various disease targets. The (S)-configuration of this compound adds another layer of complexity, as stereochemistry plays a crucial role in determining the pharmacokinetic and pharmacodynamic properties of drugs. Researchers have reported that the chiral amine moiety in this molecule can influence its interaction with biological systems, making it a promising candidate for enantioselective catalysis and asymmetric synthesis.

The synthesis of (2S)-4-(5-(4-methylphenyl)furan-2-yl)butan-2-amine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the preparation of the furan ring, followed by alkylation and amine formation under controlled conditions to achieve the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound, reducing production costs and improving yield.

In terms of applications, this compound has shown potential in the field of medicinal chemistry, where it serves as a building block for constructing bioactive molecules with specific pharmacological profiles. For instance, studies have demonstrated that analogs of this compound exhibit activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). Additionally, its structure makes it a valuable substrate for exploring enantioselective reactions, which are critical in the development of chiral pharmaceuticals.

From an environmental perspective, understanding the degradation pathways and toxicity profile of CAS No. 2227917-74-8 is essential for ensuring its safe use in industrial and research settings. Recent toxicological studies have focused on evaluating its acute and chronic toxicity in various model organisms, providing insights into its potential risks to human health and ecosystems.

In conclusion, (2S)-4-(5-(4-methylphenyl)furan-2-yl)butan-2-amine represents a fascinating example of how stereochemistry and functional group diversity can be leveraged to design molecules with unique properties. Its role in drug discovery, catalytic processes, and environmental chemistry underscores its importance as a versatile building block in modern organic synthesis.